Cas no 2137794-54-6 (5-bromo-1-(4-bromo-1,2-thiazol-5-yl)methyl-1H-1,2,4-triazol-3-amine)

• Product Name: 5-bromo-1-(4-bromo-1,2-thiazol-5-yl)methyl-1H-1,2,4-triazol-3-amine
• CAS No: 2137794-54-6
• MF: C₆H₅Br₂N₅S
• MW: 339.010396718979
• CID: 6289130
• PubChem ID: 165479467
• Update Time: 2025-05-23

5-bromo-1-(4-bromo-1,2-thiazol-5-yl)methyl-1H-1,2,4-triazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-bromo-1-(4-bromo-1,2-thiazol-5-yl)methyl-1H-1,2,4-triazol-3-amine
• EN300-1113059
• 2137794-54-6
• 5-bromo-1-[(4-bromo-1,2-thiazol-5-yl)methyl]-1H-1,2,4-triazol-3-amine

• Inchi： 1S/C6H5Br2N5S/c7-3-1-10-14-4(3)2-13-5(8)11-6(9)12-13/h1H,2H2,(H2,9,12)
• InChI Key： PGQBTXWODCOUCL-UHFFFAOYSA-N
• SMILES： BrC1=NC(N)=NN1CC1=C(C=NS1)Br

Computed Properties

• Exact Mass: 338.86119g/mol
• Monoisotopic Mass: 336.86324g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 97.9Ų

Additional information on 5-bromo-1-(4-bromo-1,2-thiazol-5-yl)methyl-1H-1,2,4-triazol-3-amine

Comprehensive Overview of 5-bromo-1-(4-bromo-1,2-thiazol-5-yl)methyl-1H-1,2,4-triazol-3-amine (CAS No. 2137794-54-6)

The compound 5-bromo-1-(4-bromo-1,2-thiazol-5-yl)methyl-1H-1,2,4-triazol-3-amine (CAS No. 2137794-54-6) is a heterocyclic organic molecule featuring a unique combination of 1,2,4-triazole and thiazole rings. This structure is of significant interest in pharmaceutical and agrochemical research due to its potential biological activities. The presence of bromine atoms at strategic positions enhances its reactivity, making it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its applications in drug discovery, particularly in the development of antimicrobial and anticancer agents.

In recent years, the demand for heterocyclic compounds like 5-bromo-1-(4-bromo-1,2-thiazol-5-yl)methyl-1H-1,2,4-triazol-3-amine has surged, driven by advancements in medicinal chemistry and material science. The compound's CAS No. 2137794-54-6 is frequently searched in academic databases and patent filings, reflecting its growing relevance. Its structural complexity and functional groups make it a subject of interest for structure-activity relationship (SAR) studies, which are crucial for optimizing drug candidates. Additionally, its potential role in crop protection formulations has attracted attention from the agrochemical sector.

The synthesis of 5-bromo-1-(4-bromo-1,2-thiazol-5-yl)methyl-1H-1,2,4-triazol-3-amine involves multi-step reactions, often starting from readily available 1,2,4-triazole derivatives. Key steps include bromination and alkylation, which require precise control of reaction conditions to achieve high yields. Recent publications highlight innovative catalytic methods to improve the efficiency of these transformations, addressing concerns about sustainability and green chemistry. These developments align with the broader industry trend toward environmentally friendly synthesis.

From a pharmacological perspective, preliminary studies suggest that 5-bromo-1-(4-bromo-1,2-thiazol-5-yl)methyl-1H-1,2,4-triazol-3-amine exhibits moderate inhibitory effects against certain enzyme targets. For instance, its interaction with kinase enzymes has been explored in the context of cancer therapy. However, further in vitro and in vivo studies are needed to validate its therapeutic potential. The compound's lipophilicity and molecular weight also make it a candidate for drug delivery system optimization, a hot topic in nanomedicine research.

In the context of intellectual property, several patents related to 5-bromo-1-(4-bromo-1,2-thiazol-5-yl)methyl-1H-1,2,4-triazol-3-amine have been filed, covering its synthesis methods and potential applications. This underscores its commercial viability and the competitive landscape in fine chemicals. Companies specializing in custom synthesis and contract research are actively offering this compound to meet the needs of academic and industrial clients. Its CAS No. 2137794-54-6 serves as a critical identifier in procurement and regulatory documentation.

Looking ahead, the compound's versatility positions it as a promising candidate for interdisciplinary research. Whether in drug development, agrochemical innovation, or material design, 5-bromo-1-(4-bromo-1,2-thiazol-5-yl)methyl-1H-1,2,4-triazol-3-amine exemplifies the convergence of chemistry and biology. As scientists continue to unravel its properties, it is likely to remain a focal point in the search for novel solutions to global challenges in health and agriculture.